Cas no 443918-29-4 (5-Cyclopropyl-4-ethyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-Cyclopropyl-4-ethyl-4H-1,2,4-triazole-3-thiol
• CAS No: 443918-29-4
• MF: C₇H₁₁N₃S
• MW: 169.247339487076
• MDL: MFCD03421741
• CID: 327473
• PubChem ID: 3372156
• Update Time: 2025-07-22

5-Cyclopropyl-4-ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-4-ethyl-4H-1,2,4-triazole-3-thiol
• 3-cyclopropyl-4-ethyl-1H-1,2,4-triazole-5-thione
• 3H-1,2,4-Triazole-3-thione,5-cyclopropyl-4-ethyl-2,4-dihydro-
• 5-cyclopropyl-4-ethyl-1,2,4-triazole-3-thiol
• HMS1732O11
• 443918-29-4
• SCHEMBL19520393
• FS-1827
• DTXSID90391893
• AT31119
• EN300-13631
• MFCD03421741
• Z90662864
• 5-Cyclopropyl-4-ethyl-4H-[1,2,4]triazole-3-thiol
• AKOS000308305
• CS-0308852
• AKOS003292968
• ALBB-003231
• STK347739
• 5-cyclopropyl-4-ethyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• BBL015241
• STK018355
• 5-CYCLOPROPYL-4-ETHYL-4 H-[1,2,4]TRIAZOLE-3-THIOL

• MDL： MFCD03421741
• Inchi： 1S/C7H11N3S/c1-2-10-6(5-3-4-5)8-9-7(10)11/h5H,2-4H2,1H3,(H,9,11)
• InChI Key： NVQGFMFSJHMAJB-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2CC2)N1CC

Computed Properties

• Exact Mass: 169.06700
• Monoisotopic Mass: 169.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Density: 1.45
• Boiling Point: 225.3°C at 760 mmHg
• Flash Point: 90°C
• Refractive Index: 1.741
• PSA: 69.51000
• LogP: 1.46410

5-Cyclopropyl-4-ethyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 5-Cyclopropyl-4-ethyl-4H-1,2,4-triazole-3-thiol

Recent Advances in the Study of 5-Cyclopropyl-4-ethyl-4H-1,2,4-triazole-3-thiol (CAS: 443918-29-4)

The compound 5-Cyclopropyl-4-ethyl-4H-1,2,4-triazole-3-thiol (CAS: 443918-29-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a triazole ring substituted with cyclopropyl and ethyl groups, exhibits promising biological activities, particularly as a scaffold for drug development. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, shedding light on its potential in treating various diseases.

One of the key areas of research has been the synthesis and optimization of 5-Cyclopropyl-4-ethyl-4H-1,2,4-triazole-3-thiol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step reaction sequence involving cyclopropanation and thiolation, achieving a final yield of 78%. This advancement is critical for facilitating further pharmacological evaluations and potential commercialization.

Pharmacological investigations have revealed that 5-Cyclopropyl-4-ethyl-4H-1,2,4-triazole-3-thiol exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), with an IC50 value of 0.45 μM. This finding suggests its potential as a lead compound for developing anti-inflammatory drugs with reduced gastrointestinal side effects compared to traditional NSAIDs.

In addition to its anti-inflammatory properties, recent research has explored the compound's anticancer potential. A preprint article (2024) from a collaborative team at several leading universities reported that derivatives of 5-Cyclopropyl-4-ethyl-4H-1,2,4-triazole-3-thiol showed promising activity against breast cancer cell lines, particularly in triple-negative breast cancer (TNBC). The mechanism appears to involve the induction of apoptosis through the mitochondrial pathway, as evidenced by flow cytometry and Western blot analyses.

Structural-activity relationship (SAR) studies have also been a focus of recent work. Researchers have systematically modified the cyclopropyl and ethyl substituents to optimize the compound's pharmacokinetic properties. A 2023 study in European Journal of Medicinal Chemistry identified that the cyclopropyl group is crucial for maintaining high membrane permeability, while modifications to the thiol moiety can significantly alter the compound's metabolic stability.

Looking ahead, the future research directions for 5-Cyclopropyl-4-ethyl-4H-1,2,4-triazole-3-thiol appear promising. Current studies are investigating its potential in combination therapies and its application in other therapeutic areas, such as neurodegenerative diseases. However, challenges remain, particularly in optimizing its bioavailability and reducing potential off-target effects. The compound's unique structure and demonstrated biological activities make it a compelling subject for continued investigation in drug discovery pipelines.